Cas no 108-78-1 (Melamine)

• Product Name: Melamine
• CAS No: 108-78-1
• MF: C₃H₆N₆
• MW: 126.1199
• MDL: MFCD00006055
• CID: 35521
• Update Time: 2025-08-01

Melamine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-triimine
• 2,4,6-triamino-s-triazin
• 2,4,6-Triaminotriazine
• Aero
• Cyanuric triamide
• Cyanurotriamine
• Cyanurtriamide
• Cymel
• Cynurictriamide
• dg002(amine)
• Hicophor pr
• Isomelamine
• NCI-C50715
• pluragard
• s-Triazine, 2,4,6-triamino-
• s-Triazine, 4,6-diamino-1,2-dihydro-2-imino-
• S-Triazinetriamine
• Melamine
• Melamine Monomer
• 1,3,5-Triazine-2,4,6-triamine (Melamine)
• Theoharn
• 2,4,6-triamino-1,3,5-triazine
• 2,4,6-Triamino-1,3,5-triazine Monomer
• 2,4,6-Triamino-1,3,5-triazine,sym-Triaminotriazine
• 2,4,6-Triamino-s-triazine
• acetoguanamine
• cyanuramide
• Melamin
• Teoharn
• MELANIN
• NSC 2130
• hicophorpr
• Cyanurotriamide
• Triaminotriazine
• Yukamelamine
• Virset 656-4
• Spinflam ML 94M
• Pluragard C 133
• Mark ZS 27
• ADK Stab ZS 27
• DG 002 (amine)
• ZS 27
• s-triaminotria
• Melamine standard solution of substance
• Metformin Hydrochloride Imp. D (EP): 1,3,5-Triazine-2,4,6-triamine(Melamine)

• MDL： MFCD00006055
• Inchi： 1S/C3H6N6/c4-1-7-2(5)9-3(6)8-1/h(H6,4,5,6,7,8,9)
• InChI Key： JDSHMPZPIAZGSV-UHFFFAOYSA-N
• SMILES： N1C(N([H])[H])=NC(N([H])[H])=NC=1N([H])[H]
• BRN： 124341

Computed Properties

• Exact Mass: 126.06500
• Monoisotopic Mass: 126.06539422 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -1.4
• Topological Polar Surface Area: 117
• Molecular Weight: 126.12

Experimental Properties

• Color/Form: Powder
• Density: 1.573
• Melting Point: >300 °C (lit.)
• Boiling Point: 224.22°C (rough estimate)
• Flash Point: Degrees Fahrenheit:572°F
  Degrees Celsius:300°C
  
• Refractive Index: 1.872
• PH: 7-8 (32g/l, H2O, 20℃)
• Solubility: water: soluble25mg/mL, clear to slightly hazy, colorless
• Water Partition Coefficient: 3 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents. Nonflammable.
• PSA: 116.73000
• LogP: 0.36180
• Refractive Index: Index of refraction: 1.872 at 20 degC/D
• Sensitiveness: Sensitive to humidity
• Merck: 5811
• pka: 5(at 25℃)
• FEMA: 2463
• Solubility: Insoluble in water, slightly soluble in ethylene glycol, glycerol, ethanol, insoluble in ether, benzene, carbon tetrachloride.
• Vapor Pressure: 50 mm Hg at 599 °F (NTP, 1992)

Melamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H312,H317,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：3263
• WGK Germany：1
• Hazard Category Code： R20/21;R44
• Safety Instruction： S36/37
• RTECS：OS0700000
• Hazardous Material Identification：
• PackingGroup：III
• TSCA：Yes
• Safety Term：S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21; R44
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical additives

Additional information on Melamine

Melamine (CAS No. 108-78-1): Properties, Applications, and Industry Insights

Melamine (CAS No. 108-78-1), chemically known as 1,3,5-triazine-2,4,6-triamine, is a versatile organic compound with a wide range of industrial and commercial applications. This nitrogen-rich compound is renowned for its durability, heat resistance, and ability to form strong polymers, making it a critical component in various industries. In recent years, melamine has gained attention due to its role in sustainable materials and its applications in modern manufacturing processes.

The chemical structure of melamine consists of a triazine ring with three amino groups, contributing to its high nitrogen content (approximately 66% by mass). This unique composition makes it an ideal candidate for flame-retardant materials, adhesives, and coatings. One of the most common uses of melamine is in the production of melamine-formaldehyde resins, which are widely used in laminates, kitchenware, and furniture due to their scratch-resistant and moisture-proof properties.

In the construction industry, melamine-based materials are increasingly popular for their lightweight yet durable characteristics. These materials are often used in wall panels, flooring, and insulation products. Additionally, melamine foam has become a household name as a cleaning product, known for its exceptional ability to remove tough stains without the need for harsh chemicals.

Recent advancements in melamine technology have focused on sustainability. Researchers are exploring ways to incorporate melamine derivatives into eco-friendly composites and biodegradable plastics. This aligns with the growing consumer demand for greener alternatives in packaging and consumer goods. The compound's ability to enhance the mechanical properties of recycled materials has also made it a topic of interest in circular economy discussions.

The global melamine market has seen steady growth, driven by increasing demand from the construction and automotive sectors. Asia-Pacific currently dominates production and consumption, with China being the largest manufacturer of melamine products. Market analysts predict continued expansion, particularly in developing economies where urbanization is driving demand for affordable, durable materials.

Quality control and safety standards for melamine manufacturing have become more stringent in recent years. Regulatory bodies worldwide have established clear guidelines for its use in food-contact applications, following past controversies. Modern production facilities employ advanced purification techniques to ensure high-purity melamine for sensitive applications.

From a technical perspective, melamine synthesis typically involves the catalytic reaction of urea under controlled conditions. The process has undergone significant optimization to improve yield and reduce environmental impact. Many manufacturers now implement closed-loop systems to minimize waste and energy consumption during production.

Innovative applications continue to emerge for this versatile compound. In the electronics industry, melamine resins are used in circuit board manufacturing due to their excellent electrical insulation properties. The textile sector utilizes melamine-based treatments to create flame-resistant fabrics for protective clothing. Even in water treatment, melamine derivatives show promise as effective filtration media.

As research progresses, scientists are discovering new potential for melamine chemistry in advanced materials. Recent studies have explored its use in energy storage systems and as a precursor for carbon nitride materials with photocatalytic properties. These developments could position melamine as a key player in next-generation technologies.

For businesses considering melamine sourcing, it's important to evaluate suppliers based on purity specifications, production capacity, and compliance with international standards. The compound is available in various grades, from technical to high-purity pharmaceutical grades, each suited for specific applications. Proper storage and handling procedures should always be followed to maintain product quality.

The future of melamine innovation looks promising, with ongoing research into novel applications and more sustainable production methods. As industries continue to seek materials that combine performance with environmental responsibility, melamine-based solutions are likely to play an increasingly important role across multiple sectors.